4-fluoro-N-{4-[(phenylacetyl)amino]phenyl}benzamide

• IUPAC Name: 4-fluoro-N-[4-[(2-phenylacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H17FN2O2/c22-17-8-6-16(7-9-17)21(26)24-19-12-10-18(11-13-19)23-20(25)14-15-4-2-1-3-5-15/h1-13H,14H2,(H,23,25)(H,24,26)
• InChI Key: XTMLNHPMLKJTJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H17FN2O2
• Molecular Weight: 348.4 g/mol

Description

4-Fluoro-N-{4-[(phenylacetyl)amino]phenyl}benzamide, also known as F 152, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

F 152 exerts its therapeutic effects through multiple mechanisms of action. In cancer cells, F 152 inhibits the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. This leads to the activation of tumor suppressor genes and the inhibition of oncogenes, ultimately resulting in the inhibition of cancer cell growth. In inflammation, F 152 inhibits the activation of the transcription factor NF-κB, which is involved in the production of inflammatory cytokines. This leads to a reduction in inflammation. In Alzheimer's disease, F 152 inhibits the aggregation of beta-amyloid peptides, which are involved in the formation of amyloid plaques in the brain.
Biochemical and Physiological Effects
F 152 has been shown to have various biochemical and physiological effects. In cancer cells, F 152 induces cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In inflammation, F 152 reduces the production of inflammatory cytokines, leading to a reduction in inflammation. In Alzheimer's disease, F 152 inhibits the aggregation of beta-amyloid peptides, leading to a reduction in the formation of amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One advantage of F 152 is its potency and selectivity for its target enzymes, which makes it a promising therapeutic agent. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on F 152 could focus on improving its solubility and bioavailability, as well as investigating its potential therapeutic applications in other fields, such as cardiovascular disease and diabetes. Additionally, further studies could investigate the potential synergistic effects of F 152 with other therapeutic agents.

Scientific Research Applications

F 152 has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurological disorders. In cancer research, F 152 has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Inflammation research has also shown that F 152 can reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, F 152 has shown potential in the treatment of neurological disorders such as Alzheimer's disease, as it has been shown to inhibit the aggregation of beta-amyloid peptides.